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Compound of Interest

Compound Name: 3-(Butylthio)butan-1-amine

CAS No.: 1119452-40-2

Cat. No.: B3082151

Get Quote

Executive Summary
3-(Butylthio)butan-1-amine (CAS: 1119452-40-2) is a bifunctional building block containing a

primary amine and a thioether linkage.[1][2] Its structural versatility makes it a critical

intermediate in the synthesis of sulfur-containing heterocycles, chelating agents, and

pharmaceutical analogs.

This guide details the theoretical and empirical spectral signatures (NMR, IR, MS) required to

validate the compound's identity. Special attention is paid to the chiral center at C3, which

introduces diastereotopic effects in high-field NMR, and the specific fragmentation patterns

observed in Mass Spectrometry.
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Property Detail

IUPAC Name 3-(Butylsulfanyl)butan-1-amine

Formula

Molecular Weight 161.31 g/mol

Structure

Chirality
One stereocenter at C3 (typically supplied as a

racemate)

Synthesis & Impurity Profile
Understanding the synthesis route is essential for interpreting spectral "noise" (impurities). The

most common industrial route involves the Michael addition of butane-1-thiol to a crotonyl

derivative, followed by reduction.

Reaction Pathway (DOT Visualization)
The following diagram outlines the synthesis logic and potential impurities that may appear in

spectral data.
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Figure 1: Synthesis pathway via Michael addition to crotononitrile, highlighting potential sulfur-

based impurities.

Mass Spectrometry (MS) Analysis
The mass spectrum of 3-(butylthio)butan-1-amine is dominated by

-cleavage initiated by the nitrogen atom, a characteristic behavior of aliphatic amines.

Fragmentation Logic
Molecular Ion (

): m/z 161 (Typically weak in Electron Impact due to rapid fragmentation).

Base Peak (m/z 30): The primary amine group triggers an

-cleavage at the C1-C2 bond, generating the resonance-stabilized iminium ion (

). This is the diagnostic peak for primary amines with an unsubstituted

-carbon.

Sulfur-Directed Fragments:

m/z 89 (

): Cleavage of the C-S bond or formation of the butyl-sulfonium ion.

m/z 75 (

): Rearrangement product involving the thioether chain.
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m/z (amu) Fragment Ion Origin / Mechanism

161 Molecular Ion (Weak)

144
Loss of Ammonia (common in

thermal sources)

89 Butylthio fragment

30
Base Peak (

-cleavage next to N)

Infrared Spectroscopy (IR)
The IR spectrum provides rapid confirmation of the two key functional groups: the primary

amine and the sulfide linkage.

Amine Region (

):

Look for a doublet (two weak-to-medium bands) representing the symmetric and

asymmetric N-H stretches of a primary amine (

).

Note: If the sample is a hydrochloride salt, these bands broaden significantly into a

"ammonium band" spanning

.

C-H Region (

):

Strong absorptions for

C-H stretching (methyl and methylene groups).

Fingerprint Region:
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C-S Stretch (

): A weak, often overlooked band characteristic of the thioether linkage.

N-H Bend (

): "Scissoring" vibration of the

group.

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for structural verification. The molecule possesses a chiral center at

C3, which technically renders the protons at C1 and C2 diastereotopic. However, due to the

flexibility of the aliphatic chain, this effect is often averaged out unless observed at very high

fields (>600 MHz) or low temperatures.

NMR (Proton) - Predicted Shifts (CDCl )
Numbering:
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Position (ppm) Multiplicity Integral
Assignment
Logic

C3-H 2.80 - 2.95
Multiplet (sextet-

like)
1H

Methine proton.

Deshielded by

Sulfur. Chiral

center.

C1-H 2.65 - 2.75 Triplet (or dt) 2H

to Amine.

Diagnostic shift

for

.

S-C1'-H 2.45 - 2.55 Triplet 2H to Sulfur (on

butyl chain).

C2-H 1.55 - 1.70 Multiplet 2H to both N and S.

Bridge protons.

Butyl Chain 1.35 - 1.55 Multiplet 4H

Overlapping

signals from the

butyl group.

C4-H 1.25
Doublet (

Hz)
3H

Methyl group

attached to the

chiral C3.

Butyl-CH3 0.90 Triplet 3H

Terminal methyl

of the butyl

chain.

NH2 1.0 - 1.5 Broad Singlet 2H

Exchangeable.

Shift varies with

concentration/sol

vent.
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Critical Analysis Point: The doublet at ~1.25 ppm (C4-Methyl) and the triplet at ~0.90 ppm

(Butyl-Methyl) are the key to distinguishing this isomer from linear analogs (like octan-1-amine)

or other branched isomers.

NMR (Carbon) - Predicted Shifts
C3 (Methine): ~40-45 ppm (Attached to S).

C1 (Methylene): ~40-42 ppm (Attached to N).

S-C1' (Butyl): ~31 ppm.

C2 (Methylene): ~35-38 ppm.

C4 (Methyl): ~20-22 ppm.

Butyl Termini: ~13 ppm (

), ~22 ppm, ~32 ppm.

Handling & Stability Protocols
Researchers must treat 3-(butylthio)butan-1-amine as a reactive chemical intermediate.

Oxidation Sensitivity: The thioether sulfur is susceptible to oxidation by atmospheric oxygen

to form the sulfoxide (

) or sulfone (

).

Symptom:[3][4] Appearance of new multiplets in NMR near 3.0-3.5 ppm (deshielded by

oxygen).

Prevention: Store under Nitrogen or Argon at -20°C.

Carbamate Formation: Like all primary amines, it avidly absorbs atmospheric

to form carbamates.
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Symptom:[3][4] Appearance of a broad signal in IR around 1600-1700

and cloudiness in the liquid.

Protocol: Minimize exposure to air; seal containers tightly.

Odor Control: Thioethers often carry a characteristic "garlic/skunk" odor, though less potent

than free thiols. All handling should occur in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3082151/docs#technical-guide-spectral-
characterization-of-3-butylthio-butan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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